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Compound of Interest

Compound Name: N-Benzylanthranilic acid

CAS No.: 6622-55-5

Cat. No.: B141590

Get Quote

Introduction & Scope
N-Benzylanthranilic acid (NBAA) is a critical intermediate in the synthesis of acridine

derivatives (such as acridone) and a structural scaffold for fenamate-class non-steroidal anti-

inflammatory drugs (NSAIDs). Its quality is paramount; impurities such as unreacted anthranilic

acid or poly-benzylated byproducts can drastically lower yields during subsequent cyclization

steps (e.g., polyphosphoric acid-mediated ring closure).

This guide provides a self-validating analytical framework for NBAA. Unlike generic protocols,

we focus on the specific chemical behavior of the N-benzyl secondary amine and the ortho-

carboxylic acid moiety to ensure robust characterization.

Target Molecule:

IUPAC Name: 2-(Benzylamino)benzoic acid[1][2]

CAS: 6622-55-5[1][3]
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Molecular Formula: C₁₄H₁₃NO₂

Molecular Weight: 227.26 g/mol [1]

Structural Confirmation (Spectroscopy)
Nuclear Magnetic Resonance (NMR)
Objective: To definitively distinguish NBAA from its precursor (anthranilic acid) and potential N-

benzoyl impurities.

Causality: The diagnostic signal for NBAA is the methylene bridge (

) connecting the aniline nitrogen to the phenyl ring. This signal confirms the success of the
reductive amination or substitution reaction.

Protocol:

Solvent: Dissolve 10 mg of sample in 0.6 mL DMSO-

. (DMSO is preferred over

due to the poor solubility of the zwitterionic amino acid form in non-polar solvents).

Acquisition: Standard proton (

) scan, 16 scans minimum.

Key Diagnostic Signals (DMSO-

):
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Moiety
Shift (

ppm)
Multiplicity Interpretation

-COOH 12.0 - 13.0 Broad Singlet

Exchangeable

carboxylic proton.

Disappears with

shake.

-NH- ~8.0 - 8.5 Broad Singlet

Secondary amine

proton. (Shift varies

with concentration).

Ar-H (Anthranilic) 6.5 - 7.9 Multiplets

4 protons. The proton

ortho to the amine is

typically shielded

(upfield).

Ar-H (Benzyl) 7.2 - 7.4 Multiplet

5 protons from the

benzyl ring (overlap

common).

-CH₂- 4.4 - 4.5 Singlet

CRITICAL ID:

Confirms Benzyl

group attachment.

Validation Check: If the signal at ~4.5 ppm is a doublet, it suggests coupling to the NH proton

(slow exchange). If it is absent, the reaction failed. If a signal appears ~165 ppm in

NMR but no CH2 peak exists, check for N-benzoylanthranilic acid (amide impurity).

Fourier Transform Infrared (FTIR)
Objective: Rapid solid-state identification.

Sample Prep: KBr pellet or Diamond ATR.

Key Bands:
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3300 - 3350 cm⁻¹: N-H stretching (secondary amine). Note: Primary amine doublet of

anthranilic acid (3300/3400) should be absent.

1660 - 1680 cm⁻¹: C=O stretching (carboxylic acid).

1580 & 1520 cm⁻¹: Aromatic ring skeletal vibrations.

Purity & Impurity Profiling (HPLC-UV)
Objective: Quantify NBAA and separate it from Anthranilic Acid (AA) and Benzyl Chloride

(BnCl).

Mechanistic Insight: NBAA contains both a basic amine and an acidic carboxyl group

(amphoteric). To achieve sharp peak shapes and reproducible retention, the mobile phase pH

must suppress the ionization of the carboxylic acid (keeping it neutral/hydrophobic) or fully

protonate the amine. An acidic mobile phase (pH ~2.[4]5) is selected to keep the carboxylic

acid (

) protonated, maximizing interaction with the C18 stationary phase.

Method Protocol: AN-HPLC-005
Parameter Condition

Column
C18 End-capped (e.g., Agilent Zorbax Eclipse

Plus), 4.6 x 150 mm, 5 µm

Mobile Phase A 0.1% Phosphoric Acid in Water (pH ~2.2)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Injection Vol 10 µL

Detection
UV @ 280 nm (Isosbestic point region) and 336

nm (Specific to anthranilic core)

Column Temp 30°C

Gradient Profile:
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Time (min) % A (Aqueous) % B (Organic) Phase Description

0.0 90 10 Initial equilibration

2.0 90 10
Hold to elute polar

salts

15.0 10 90 Ramp to elute NBAA

20.0 10 90
Wash lipophilic

impurities (Dibenzyl)

21.0 90 10 Re-equilibration

Expected Retention Order:

Anthranilic Acid (AA): ~4-6 min (More polar, elutes first).

N-Benzylanthranilic Acid (NBAA): ~12-14 min (Target).

Dibenzyl/Poly-benzyl impurities: >16 min (Highly lipophilic).

Thermal Analysis (DSC)
Objective: Polymorph screening and purity estimation via melting point depression.

Protocol:

Instrument: Differential Scanning Calorimeter (DSC).

Pan: Aluminum, crimped, non-hermetic.

Ramp: 10°C/min from 40°C to 250°C.

Nitrogen Purge: 50 mL/min.

Data Interpretation:

Sharp Endotherm Onset:176°C - 179°C.
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Note: A broad peak or an onset <172°C indicates significant contamination (likely unreacted

anthranilic acid) or solvent inclusion.

Visualized Workflows
Analytical Decision Tree
This diagram illustrates the logical flow for characterizing a synthesized batch of NBAA.
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Caption: Figure 1: Step-by-step analytical decision matrix for NBAA quality control.
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Synthesis & Impurity Logic
Understanding the origin of impurities is essential for the analyst.
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(Base/Heat)

Benzyl Chloride

N-Benzylanthranilic Acid
(Target: 177°C)
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(RT: >16 min)

Over-alkylation
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Caption: Figure 2: Synthesis pathway highlighting critical impurities detectable by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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